N,N'-bis[2-(3,4-dimethoxyphenyl)ethyl]pentanediamide

• IUPAC Name: N,N'-bis[2-(3,4-dimethoxyphenyl)ethyl]pentanediamide
• InChI: InChI=1S/C25H34N2O6/c1-30-20-10-8-18(16-22(20)32-3)12-14-26-24(28)6-5-7-25(29)27-15-13-19-9-11-21(31-2)23(17-19)33-4/h8-11,16-17H,5-7,12-15H2,1-4H3,(H,26,28)(H,27,29)
• InChI Key: OCTYFQQTRIEDHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CCCC(=O)NCCC2=CC(=C(C=C2)OC)OC)OC
• Molecular Formula: C25H34N2O6
• Molecular Weight: 458.5 g/mol

Description

N,N'-bis[2-(3,4-dimethoxyphenyl)ethyl]pentanediamide, commonly known as A-836,339, is a synthetic compound that belongs to the class of cannabinoids. It was first synthesized in 2007 by researchers at Abbott Laboratories. A-836,339 is a potent and selective agonist of the cannabinoid receptor type 2 (CB2), which is primarily expressed in immune cells. The compound has gained significant interest in the scientific community due to its potential therapeutic applications.

Mechanism of Action

A-836,339 acts as a selective agonist of N,N'-bis[2-(3,4-dimethoxyphenyl)ethyl]pentanediamide receptors, which are primarily expressed in immune cells. Activation of this compound receptors by A-836,339 leads to the inhibition of pro-inflammatory cytokines and chemokines, resulting in a reduction of inflammation and pain. The compound has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
A-836,339 has been shown to have several biochemical and physiological effects. The compound has been shown to reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines and chemokines. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, A-836,339 has been shown to have a positive effect on bone growth and regeneration.

Advantages and Limitations for Lab Experiments

One of the main advantages of A-836,339 is its selectivity for N,N'-bis[2-(3,4-dimethoxyphenyl)ethyl]pentanediamide receptors, which allows for more targeted therapeutic effects. The compound has also been shown to have low toxicity and good pharmacokinetic properties. However, one of the limitations of A-836,339 is its limited solubility in water, which can make it challenging to use in certain experimental settings.

Future Directions

There are several future directions for the research and development of A-836,339. One potential area of investigation is its use in the treatment of inflammatory bowel disease, which has been shown to be associated with dysregulation of the endocannabinoid system. Another area of interest is the potential use of A-836,339 in the treatment of bone diseases such as osteoporosis, which has been shown to be linked to the endocannabinoid system. Additionally, further research is needed to fully understand the neuroprotective effects of A-836,339 and its potential use in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of A-836,339 involves a multi-step process that starts with the reaction of 3,4-dimethoxybenzyl chloride with 2-(3,4-dimethoxyphenyl)ethylamine to produce the intermediate compound. This is followed by the reaction of the intermediate with pentanediamine to yield the final product. The purity and yield of A-836,339 can be improved by using various purification techniques such as column chromatography and recrystallization.

Scientific Research Applications

A-836,339 has been extensively studied for its potential therapeutic applications in various medical conditions. The compound has been shown to have anti-inflammatory, analgesic, and neuroprotective effects. It has been investigated for its potential use in the treatment of chronic pain, multiple sclerosis, and other inflammatory diseases.